[[1-[8-Chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate

• IUPAC Name: [[1-[8-chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate
• InChI: InChI=1S/C22H15Cl2F3N6O2/c23-13-3-1-12(2-4-13)20(34)35-31-15-7-9-32(10-8-15)18-19-29-30-21(22(25,26)27)33(19)17-11-14(24)5-6-16(17)28-18/h1-6,11H,7-10H2
• InChI Key: XAJMBLLICPPELH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=NOC(=O)C2=CC=C(C=C2)Cl)C3=NC4=C(C=C(C=C4)Cl)N5C3=NN=C5C(F)(F)F
• Molecular Formula: C22H15Cl2F3N6O2
• Molecular Weight: 523.3 g/mol

Description

The compound 1-[8-chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-one is a heterocyclic compound. It has a molecular weight of 369.73. The IUPAC name for this compound is 1-(8-chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)piperidin-4-one.

Synthesis Analysis

The synthesis of this compound involves the use of Cbz-protected piperazinones. After cyclization, the protecting group is removed by hydrogenation on Pd/C to give the product with a mono-Boc-protected linker. To facilitate purification of the product, a slight excess of reactant VIII can be used (molar ratio of VIII to sulfonylation reagent = 1.1:1), which avoids the generation of by-products from sulfonylation of indole residues as much as possible.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole nucleus, which is a nitrogenous heterocyclic moiety and has a molecular formula of C2H3N3. This triazole nucleus is present as a central structural component in a number of drug classes.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 369.73. It is stored at a temperature of 28°C.

Scientific Research Applications

Antidepressant Potential

A series of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines, which include compounds structurally related to [[1-[8-Chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate, have been investigated for their potential as rapid-acting antidepressants. These compounds show promising activity in behavioral models of depression in rats and are also potent adenosine receptor antagonists, making them candidates for therapeutic use in depression treatment (Sarges et al., 1990).

Antimicrobial Activity

Compounds in the triazoloquinoxaline family, including those similar to [[1-[8-Chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate, have shown antimicrobial activity. This includes derivatives such as 1-aryl-4-chloro-[1,2,4]triazolo[4,3-a]quinoxalines, which have been found to exhibit significant antibacterial effects compared to standard treatments like tetracycline (Badran, Abouzid, & Hussein, 2003).

Adenosine Receptor Antagonism

Studies have identified that 2-aryl-8-chloro-1,2,4-triazolo[1,5-a]quinoxalin-4-amines, closely related to [[1-[8-Chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate, are highly potent antagonists at A1 and A3 adenosine receptors. These compounds have been synthesized and tested, revealing potential applications in neurological research and therapy (Catarzi et al., 2005).

Anticancer Activity

A new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, including structures akin to [[1-[8-Chloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]piperidin-4-ylidene]amino] 4-chlorobenzoate, have been synthesized and investigated for anticancer activity. These compounds have shown efficacy against human neuroblastoma and colon carcinoma cell lines, indicating potential for cancer treatment (Reddy et al., 2015).

Mechanism of Action

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, and thus show versatile biological activities.